4'-[(diethylamino)sulfonyl]-N-ethylbiphenyl-2-carboxamide

• IUPAC Name: 2-[4-(diethylsulfamoyl)phenyl]-N-ethylbenzamide
• InChI: InChI=1S/C19H24N2O3S/c1-4-20-19(22)18-10-8-7-9-17(18)15-11-13-16(14-12-15)25(23,24)21(5-2)6-3/h7-14H,4-6H2,1-3H3,(H,20,22)
• InChI Key: GOFSMGMUHDTDLH-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC=C1C2=CC=C(C=C2)S(=O)(=O)N(CC)CC
• Molecular Formula: C19H24N2O3S
• Molecular Weight: 360.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step chemical processes that yield these complex molecules. For example, the synthesis of 1-(substituted phenylcarbonyl/sulfonylamino)-1,2,3,6-tetrahydropyridine-5-carboxylic acid diethylamides showcases a method involving sodium borohydride reduction of corresponding sulfonylimino derivatives in absolute ethanol, indicating the complexity and versatility of synthetic routes for similar compounds (Madhavi Gangapuram & K. Redda, 2006).

Molecular Structure Analysis

Molecular structure analysis, such as X-ray diffraction, is crucial for determining the three-dimensional arrangement of atoms in compounds. For instance, the structural determination of 4,8-bis[bis(diethylamino)methylene]-1,2,3,5,6,7-hexaselenacyclooctane by X-ray diffraction provides insight into the atomic configuration and bonding patterns, similar studies could elucidate the structure of "4'-[(diethylamino)sulfonyl]-N-ethylbiphenyl-2-carboxamide" (J. Nakayama et al., 1998).

Chemical Reactions and Properties

Chemical properties of such molecules include reactivity towards various reagents, illustrating the functional versatility of the sulfonamide group. The synthesis and reactivity of compounds like 4,8-bis[bis(diethylamino)methylene]-1,2,3,5,6,7-hexaselenacyclooctane, which reacts with several reagents under mild conditions to give diverse products, highlight the chemical versatility of these compounds (J. Nakayama et al., 1998).

Physical Properties Analysis

The physical properties such as melting points, boiling points, solubility, and crystalline structure are essential for understanding the behavior of chemical compounds in various environments. Research on compounds like oligo(ether-sulfones) illustrates the importance of such analyses in determining material properties and potential applications (Barbara Rodewald & H. Ritter, 1997).

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and interaction with other molecules, are critical for the application of these compounds. For example, the synthesis and unique reactivity of compounds such as 4,8-bis[bis(diethylamino)methylene]-1,2,3,5,6,7-hexaselenacyclooctane provide valuable insights into the chemical behavior of sulfonamide derivatives (J. Nakayama et al., 1998).